Cas no 766455-99-6 (Phosphonic acid, [amino(3-nitrophenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [amino(3-nitrophenyl)methyl]-, diethyl ester
• CAS No: 766455-99-6
• MF: C₁₁H₁₇N₂O₅P
• MW: 288.236843824387
• CID: 537452
• PubChem ID: 71403473
• Update Time: 2025-04-19

Phosphonic acid, [amino(3-nitrophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [amino(3-nitrophenyl)methyl]-, diethyl ester
• diethoxyphosphoryl-(3-nitrophenyl)methanamine
• DTXSID60824380
• Diethyl [amino(3-nitrophenyl)methyl]phosphonate
• 766455-99-6

• Inchi： 1S/C11H17N2O5P/c1-3-17-19(16,18-4-2)11(12)9-6-5-7-10(8-9)13(14)15/h5-8,11H,3-4,12H2,1-2H3
• InChI Key： NULUKWHWULWUNV-UHFFFAOYSA-N
• SMILES： P(C(C1C=CC=C(C=1)[N+](=O)[O-])N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 288.08761
• Monoisotopic Mass: 288.08750864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 104.69